N-[3-(methylamino)-3-oxopropyl]-4-(1H-1,2,4-triazol-5-ylsulfanylmethyl)benzamide

• IUPAC Name: N-[3-(methylamino)-3-oxopropyl]-4-(1H-1,2,4-triazol-5-ylsulfanylmethyl)benzamide
• InChI: InChI=1S/C14H17N5O2S/c1-15-12(20)6-7-16-13(21)11-4-2-10(3-5-11)8-22-14-17-9-18-19-14/h2-5,9H,6-8H2,1H3,(H,15,20)(H,16,21)(H,17,18,19)
• InChI Key: CWBWXQICOGWLAZ-UHFFFAOYSA-N
• Canonical SMILES: CNC(=O)CCNC(=O)C1=CC=C(C=C1)CSC2=NC=NN2
• Molecular Formula: C14H17N5O2S
• Molecular Weight: 319.38 g/mol

Description

N-[3-(methylamino)-3-oxopropyl]-4-(1H-1,2,4-triazol-5-ylsulfanylmethyl)benzamide is a chemical compound that is commonly referred to as MMB or MMB-Chminaca. It belongs to the class of synthetic cannabinoids and has been used in scientific research to study its mechanism of action and physiological effects. This compound has gained attention due to its potent effects on the endocannabinoid system, which is responsible for regulating various physiological processes in the body.

Mechanism of Action

The mechanism of action of MMB-Chminaca involves the activation of the CB1 and CB2 receptors of the endocannabinoid system. This activation leads to the release of various neurotransmitters such as dopamine, serotonin, and norepinephrine, which are responsible for the physiological effects of this compound. MMB-Chminaca has also been found to inhibit the reuptake of these neurotransmitters, leading to a prolonged effect.
Biochemical and Physiological Effects:
MMB-Chminaca has been found to have various biochemical and physiological effects on the body. Studies have shown that this compound can induce analgesia, sedation, and appetite stimulation. MMB-Chminaca has also been found to have anti-inflammatory and antioxidant effects, which could have potential therapeutic applications.

Advantages and Limitations for Lab Experiments

The advantages of using MMB-Chminaca in lab experiments include its potent effects on the endocannabinoid system, which can help researchers study the physiological processes regulated by this system. However, the limitations of using this compound include its potential toxicity and the lack of information on its long-term effects.

Future Directions

There are several future directions for research on MMB-Chminaca. One direction is to study the potential therapeutic applications of this compound, particularly its anti-inflammatory and antioxidant effects. Another direction is to investigate the long-term effects of MMB-Chminaca on the endocannabinoid system and other physiological processes. Additionally, further research is needed to determine the potential toxicity of this compound and its effects on human health.

Synthesis Methods

The synthesis of MMB-Chminaca involves the reaction of 4-(1H-1,2,4-triazol-5-ylsulfanylmethyl)benzamide with N-(methylamino)propionyl chloride in the presence of a base such as triethylamine. This reaction results in the formation of MMB-Chminaca, which is a white crystalline powder.

Scientific Research Applications

MMB-Chminaca has been used in scientific research to study its effects on the endocannabinoid system. This compound has been found to have a high affinity for the CB1 and CB2 receptors, which are the primary receptors of the endocannabinoid system. Studies have shown that MMB-Chminaca can activate these receptors, leading to various physiological effects such as analgesia, sedation, and appetite stimulation.